Cas no 57866-21-4 (Acetamide,N-[(7S)-5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl]-)

• Product Name: Acetamide,N-[(7S)-5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• CAS No: 57866-21-4
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• CID: 369117
• PubChem ID: 100173
• Update Time: 2025-04-19

Acetamide,N-[(7S)-5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(7S)-5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• 2,3-didemethylcolchicine
• Acetamide, N-(5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl)-, (S)-
• (S)-7-(Acetylamino)-6,7-dihydro-1,10-dimethoxy-2,3-dihydroxybenzo[a]heptalen-9(5H)-one
• 2,3-Didemethylcolchicin
• 2,3-Dimethylcolchicine
• 2,3-O-didemethylcolchicine
• 57866-21-4
• Acetamide, N-(5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethyoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
• Acetamide,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl)-, (S)-
• DEIXKZGDCOFYAR-UHFFFAOYSA-N
• CHEMBL1984076
• 102491-81-6
• NSC-354974
• N-(2,3-Dihydroxy-1,10-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide
• DTXSID901125731
• N-(5,6,7,9-Tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo[a]heptalen-7-yl)acetamide
• 2,3-didemethyl-colchicine
• N-(2,3-Dihydroxy-1,10-dimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide #
• NSC354974
• NSC 354974
• N-(2,3-dihydroxy-1,10-dimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)acetamide
• Acetamide, N-(5,6,7,9-tetrahydro-2,3-dihydroxy-1,10-dimethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
• 2,3-Dedimethylcolchicine
• Acetamide, N-(5,6,7,9-tetrahydro-2,3-dihydroxy-1, {10-dimethoxy-9-oxobenzo[a]heptalen-7-yl)-,} (S)-

• Inchi： 1S/C20H21NO6/c1-10(22)21-14-6-4-11-8-16(24)19(25)20(27-3)18(11)12-5-7-17(26-2)15(23)9-13(12)14/h5,7-9,14,24-25H,4,6H2,1-3H3,(H,21,22)
• InChI Key： DEIXKZGDCOFYAR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1C(CC2)NC(C)=O)=O)OC)O)O

Computed Properties

• Exact Mass: 371.13693
• Monoisotopic Mass: 371.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 810.3°Cat760mmHg
• Flash Point: 443.9°C
• Refractive Index: 1.642
• PSA: 105.09
• LogP: 2.65650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones